Cas no 854689-07-9 (4-Hydrazinobenzenesulfonic acid)

• Product Name: 4-Hydrazinobenzenesulfonic acid
• CAS No: 854689-07-9
• MF: C₁₂H₁₈N₄O₇S₂
• MW: 394.423920154572
• CID: 93079
• PubChem ID: 87570609
• Update Time: 2025-04-18

4-Hydrazinobenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydrazinobenzenesulfonic acid hemihydrate
• 4-HYDRAZINOBENZENESULPHONIC ACID HEMIHYDRATE
• 4-Sulphophenylhydrazine hemihydrate
• p-Hydrazinobenzenesulfonic Acid Hemihydrate
• Phenylhydrazine-4-sulfonic Acid Hemihydrate
• 4-Hydrazinobenzenesulfonic acid
• 4-hydrazinylbenzenesulfonic acid
• Phenylhydrazine-4-sulfonic acid
• Benzenesulfonic acid, 4-hydrazino-
• 4-Hydrazinobenzenesulphonic acid
• p-Hydrazinobenzenesulfonic acid
• p-Sulfophenylhydrazine
• 4-Sulfophenylhydrazine
• Phenylhydrazinesulfonic acid
• Phenylhydrazine-p-sulfonic acid
• Sulfanilic acid, N-amino-
• p-Hydrazinophenylsulfonic acid
• Benzenesulfonic acid, p-hydrazino-
• 4-hydrazinylbenzene-1-sulfonic acid
• Benzenesulfonic acid, 4-hydrazinyl-
• MFCD00460768
• 4-Hydrazinylbenzenesulfonic acid hemihydrate
• SCHEMBL139057
• CS-0322323
• E78986
• AKOS025310675
• 854689-07-9
• 4-hydrazinylbenzenesulfonic acid;hydrate
• bis(4-hydrazinylbenzenesulfonic acid) hydrate

• MDL： MFCD00480958
• Inchi： 1S/2C6H8N2O3S.H2O/c2*7-8-5-1-3-6(4-2-5)12(9,10)11;/h2*1-4,8H,7H2,(H,9,10,11);1H2
• InChI Key： QDGWVKGXYCHAAA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NN)(=O)(=O)O.S(C1C=CC(=CC=1)NN)(=O)(=O)O.O
• BRN： 514779

Computed Properties

• Exact Mass: 206.03600
• Monoisotopic Mass: 188.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101

Experimental Properties

• Color/Form: Odourless light brown powder
• Density: 1.583
• Melting Point: 286°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 110.03000
• LogP: 2.00870
• Solubility: Soluble in water
• Merck: 4773

4-Hydrazinobenzenesulfonic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Safety Instruction： H302+H315+H319
• RTECS：DB6900000
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides